diethyl [[acetyl(methyl)amino](2-furyl)methyl]phosphonate

• IUPAC Name: N-[diethoxyphosphoryl(furan-2-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C12H20NO5P/c1-5-17-19(15,18-6-2)12(13(4)10(3)14)11-8-7-9-16-11/h7-9,12H,5-6H2,1-4H3
• InChI Key: KZWNWUDYYYPKRA-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=CO1)N(C)C(=O)C)OCC
• Molecular Formula: C12H20NO5P
• Molecular Weight: 289.26 g/mol

Description

Diethyl [[acetyl(methyl)amino](2-furyl)methyl]phosphonate, commonly known as AMPA, is a chemical compound with various applications in scientific research. It is a phosphonate derivative of glutamic acid, which is a neurotransmitter in the central nervous system.

Mechanism of Action

AMPA acts on the AMPA receptor by binding to the glutamate binding site and inducing a conformational change that allows the influx of positively charged ions, such as sodium and calcium, into the cell. This leads to depolarization of the cell membrane and the generation of an action potential.
Biochemical and Physiological Effects:
The activation of the AMPA receptor by AMPA leads to a variety of biochemical and physiological effects, including the enhancement of synaptic transmission, the induction of long-term potentiation, and the modulation of neuronal excitability. These effects have implications for learning and memory, as well as for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMPA in lab experiments is its high potency and specificity for the AMPA receptor. This allows for precise manipulation of the receptor and the study of its effects on neuronal function. However, the use of AMPA can also be limited by its potential toxicity and the need for careful dosing and handling.

Future Directions

There are several future directions for the study of AMPA and its role in neurological function. One area of interest is the development of new AMPA receptor modulators that can selectively target specific subtypes of the receptor. Another area of interest is the investigation of the role of AMPA in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, the development of new techniques for the imaging and manipulation of AMPA receptors in vivo could provide valuable insights into their function in the brain.

Synthesis Methods

The synthesis of AMPA involves the reaction of diethyl phosphite with N-acetyl-2-furylmethylamine, followed by the addition of methyl iodide and subsequent hydrolysis. This method has been extensively studied and optimized to yield high purity AMPA.

Scientific Research Applications

AMPA is widely used in neurological research as an agonist for the AMPA receptor, which is one of the main ionotropic glutamate receptors in the brain. It is also used as a tool to study the mechanisms of synaptic plasticity, which is the ability of the brain to adapt to changing environments.